Cas no 889949-78-4 (2-(5-amino-2-isopropyl-1h-benzimidazol-1-yl)ethanol)

• Product Name: 2-(5-amino-2-isopropyl-1h-benzimidazol-1-yl)ethanol
• CAS No: 889949-78-4
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 1939285
• PubChem ID: 3153534
• Update Time: 2025-10-22

2-(5-amino-2-isopropyl-1h-benzimidazol-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(5-Amino-2-isopropyl-1H-benzimidazol-1-yl)ethanol
• 2-(5-AMINO-2-ISOPROPYL-BENZOIMIDAZOL-1-YL)-ETHANOL
• AKOS000114132
• 2-[5-amino-2-(propan-2-yl)-1H-1,3-benzodiazol-1-yl]ethan-1-ol
• VS-03460
• 2-[5-amino-2-(propan-2-yl)-1H-benzimidazol-1-yl]ethanol
• 2-(5-amino-2-propan-2-ylbenzimidazol-1-yl)ethanol
• BBL012696
• STK869252
• 889949-78-4
• 2-(5-Amino-2-isopropyl-1H-benzo[d]imidazol-1-yl)ethanol
• 2-(5-amino-2-isopropyl-1h-benzimidazol-1-yl)ethanol

• MDL： MFCD07186331
• Inchi： 1S/C12H17N3O/c1-8(2)12-14-10-7-9(13)3-4-11(10)15(12)5-6-16/h3-4,7-8,16H,5-6,13H2,1-2H3
• InChI Key： GRLBDMNEXHUHEY-UHFFFAOYSA-N
• SMILES： OCCN1C2C=CC(=CC=2N=C1C(C)C)N

Computed Properties

• Exact Mass: 219.137162174Da
• Monoisotopic Mass: 219.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-(5-amino-2-isopropyl-1h-benzimidazol-1-yl)ethanol

Introduction to 2-(5-amino-2-isopropyl-1H-benzimidazol-1-yl)ethanol (CAS No. 889949-78-4) and Its Emerging Applications in Chemical Biology

2-(5-amino-2-isopropyl-1H-benzimidazol-1-yl)ethanol, identified by the chemical abstracts service number 889949-78-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the benzimidazole family, a class of molecules widely recognized for their pharmacological significance. The presence of an amino group at the 5-position and an isopropyl substituent at the 2-position of the benzimidazole core contributes to its distinct chemical profile, making it a valuable scaffold for drug discovery and molecular research.

The benzimidazole moiety is a prominent pharmacophore in medicinal chemistry, known for its role in various therapeutic applications, including antiviral, anticancer, and anti-inflammatory agents. The structural flexibility of 2-(5-amino-2-isopropyl-1H-benzimidazol-1-yl)ethanol allows for modifications that can enhance its binding affinity to biological targets. Recent studies have highlighted its potential in inhibiting certain enzymes and receptors, which could be exploited for developing novel therapeutic strategies.

In the realm of drug development, the compound's ethanol side chain provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties. This feature makes it particularly interesting for researchers exploring structure-activity relationships (SAR) in their quest to identify lead compounds for clinical trials.

One of the most compelling aspects of 2-(5-amino-2-isopropyl-1H-benzimidazol-1-yl)ethanol is its demonstrated ability to interact with specific protein targets. For instance, preliminary research suggests that it may exhibit inhibitory effects on certain kinases, which are critical enzymes in cellular signaling pathways implicated in diseases such as cancer and inflammation. The amino group at the 5-position allows for hydrogen bonding interactions, while the isopropyl group enhances hydrophobic interactions, contributing to its binding efficacy.

The compound's potential extends beyond mere inhibition; it also serves as a versatile building block for more sophisticated molecular probes. Researchers have utilized derivatives of this scaffold to develop tools that can modulate protein function in vitro and in vivo. These tools are invaluable for elucidating the mechanisms of disease and for validating new therapeutic targets.

Recent advancements in computational chemistry have further propelled the study of 2-(5-amino-2-isopropyl-1H-benzimidazol-1-yl)ethanol. Molecular docking simulations and quantum mechanical calculations have provided insights into its binding mode with biological targets, aiding in the rational design of analogs with improved potency and selectivity. These computational approaches are complemented by experimental validations, ensuring a robust understanding of the compound's interactions.

The synthesis of 2-(5-amino-2-isopropyl-1H-benzimidazol-1-yl)ethanol has been optimized to ensure high yield and purity, making it accessible for large-scale applications in research settings. Modern synthetic methodologies, including multi-step organic transformations and catalytic processes, have been employed to achieve this goal. The efficiency of these synthetic routes underscores the compound's feasibility for industrial-scale production if needed.

The safety profile of 2-(5-amino-2-isopropyl-1H-benzimidazol-1-yl)ethanol has been carefully evaluated through toxicological studies conducted in vitro and in vivo. Preliminary results indicate that it exhibits low toxicity at relevant concentrations, making it suitable for use in biological assays without significant off-target effects. However, further comprehensive safety assessments are necessary before considering its clinical application.

The compound's role in chemical biology is not limited to drug discovery; it also finds utility as an intermediate in synthesizing other bioactive molecules. Its benzimidazole core can be further functionalized to create libraries of compounds with diverse biological activities. This versatility makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel therapeutic agents.

Future directions in the study of 2-(5-amino-2-isopropyl-1H-benzimidazol-1-ylo ethanol) include exploring its potential in treating neurological disorders. The benzimidazole scaffold has shown promise in modulating neurotransmitter systems, suggesting that derivatives of this compound could have applications in conditions such as Alzheimer's disease or Parkinson's disease. Additionally, its interaction with DNA-binding proteins may open avenues for developing new anticancer agents.

The integration of 2-(5-amino - 2 - isoprop yl - 1 H - benz imid azol - 1 - yl ) eth an ol into ongoing research projects underscores its significance as a molecular entity with multifaceted applications. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly pivotal role in advancing therapeutic strategies across various domains of medicine.